Cas no 1807142-28-4 (4-(Chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetic acid)

• Product Name: 4-(Chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetic acid
• CAS No: 1807142-28-4
• MF: C₁₀H₁₀ClF₂NO₃
• MW: 265.641108989716
• CID: 4896545
• Update Time: 2025-07-23

4-(Chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetic acid

• Inchi： 1S/C10H10ClF2NO3/c1-17-10-8(9(12)13)5(4-11)2-6(14-10)3-7(15)16/h2,9H,3-4H2,1H3,(H,15,16)
• InChI Key： KEMHNZIJCCLKGZ-UHFFFAOYSA-N
• SMILES： ClCC1=CC(CC(=O)O)=NC(=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 1.7
• Topological Polar Surface Area: 59.4

Additional information on 4-(Chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetic acid

Introduction to 4-(Chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetic Acid (CAS No. 1807142-28-4)

4-(Chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetic acid, identified by its CAS number 1807142-28-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and applications in drug development. The presence of multiple functional groups, including a chloromethyl moiety, a difluoromethyl substituent, and a methoxy group, along with the carboxylic acid functionality at the 6-position, makes this molecule a versatile intermediate in synthetic chemistry and a potential candidate for various therapeutic applications.

The chloromethyl group in the molecular structure of 4-(Chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetic acid is particularly noteworthy due to its reactivity. This group can participate in nucleophilic addition reactions, allowing for further functionalization and the synthesis of more complex molecules. Such reactivity is highly valuable in medicinal chemistry, where the introduction of new functional groups is often necessary to enhance binding affinity or modulate pharmacokinetic properties. The difluoromethyl substituent, on the other hand, is known to improve metabolic stability and binding interactions with biological targets, making it a common feature in drug candidates designed to prolong their efficacy and reduce degradation.

The methoxy group at the 2-position of the pyridine ring contributes to the compound's overall electronic properties and can influence its solubility and interactions with biological systems. Additionally, the carboxylic acid functionality at the 6-position provides a site for further derivatization, such as esterification or amidation, which can be crucial for optimizing drug-like properties. The combination of these features makes 4-(Chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetic acid a promising building block for the synthesis of novel bioactive molecules.

In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds can exhibit properties ranging from anti-inflammatory and anticancer effects to antimicrobial and antiviral activities. The specific arrangement of functional groups in 4-(Chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetic acid may contribute to its potential utility in developing new therapeutic agents targeting various diseases.

One area where this compound shows particular promise is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in many cellular processes, and dysregulation of kinase activity is implicated in numerous diseases, including cancer. Pyridine derivatives have been widely explored as kinase inhibitors due to their ability to bind to the ATP-binding site of these enzymes and modulate their activity. The unique structural features of 4-(Chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetic acid, particularly the presence of both electrophilic and nucleophilic centers, make it an attractive scaffold for designing kinase inhibitors with improved potency and selectivity.

Another emerging application of this compound is in the field of immunotherapy. Recent research has highlighted the role of pyridine derivatives in modulating immune responses, particularly in the context of checkpoint inhibitors and immunoregulatory pathways. The ability of 4-(Chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetic acid to interact with immune cell receptors or signaling molecules could make it a valuable tool for developing new immunotherapeutic strategies against autoimmune diseases or cancer.

The synthetic utility of 4-(Chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetic acid extends beyond its potential biological applications. Its structural complexity allows for diverse synthetic transformations, making it a versatile intermediate for constructing more elaborate molecular architectures. For instance, the chloromethyl group can be readily converted into other functional groups such as alcohols or amines through nucleophilic substitution reactions. Similarly, the carboxylic acid functionality can be used to form esters or amides, which are common motifs in drug molecules.

In conclusion, 4-(Chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetic acid (CAS No. 1807142-28-4) represents a fascinating compound with multiple potential applications in pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing novel bioactive molecules targeting various diseases. As research continues to uncover new therapeutic opportunities, compounds like this are likely to play an increasingly important role in drug discovery and development.